7-[(2-FLUOROPHENYL)METHOXY]-4-(3-NITROPHENYL)-2H-CHROMEN-2-ONE

• IUPAC Name: 7-[(2-fluorophenyl)methoxy]-4-(3-nitrophenyl)chromen-2-one
• InChI: InChI=1S/C22H14FNO5/c23-20-7-2-1-4-15(20)13-28-17-8-9-18-19(12-22(25)29-21(18)11-17)14-5-3-6-16(10-14)24(26)27/h1-12H,13H2
• InChI Key: ZTAXGFYHVXKQGC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=CC3=C(C=C2)C(=CC(=O)O3)C4=CC(=CC=C4)[N+](=O)[O-])F
• Molecular Formula: C22H14FNO5
• Molecular Weight: 391.3 g/mol

Description

7-[(2-Fluorophenyl)methoxy]-4-(3-nitrophenyl)-2H-chromen-2-one is a synthetic organic compound that belongs to the class of chromen-2-one derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-[(2-Fluorophenyl)methoxy]-4-(3-nitrophenyl)-2H-chromen-2-one typically involves multi-step organic reactions. One common method is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds. This reaction involves the coupling of a boronic acid with an aryl halide in the presence of a palladium catalyst . The reaction conditions are generally mild and can tolerate a variety of functional groups.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

7-[(2-Fluorophenyl)methoxy]-4-(3-nitrophenyl)-2H-chromen-2-one can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert nitro groups to amines or other reduced forms.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are commonly used.

Substitution: Reagents like halides, alkylating agents, and nucleophiles are used under appropriate conditions to achieve substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction can produce amines. Substitution reactions can lead to a variety of substituted chromen-2-one derivatives.

Scientific Research Applications

7-[(2-Fluorophenyl)methoxy]-4-(3-nitrophenyl)-2H-chromen-2-one has several scientific research applications, including:

Medicinal Chemistry: The compound is studied for its potential as a therapeutic agent due to its biological activities.

Pharmacology: It is investigated for its effects on various biological targets and pathways.

Materials Science: The compound’s unique chemical properties make it useful in the development of new materials and chemical sensors.

Mechanism of Action

The mechanism of action of 7-[(2-Fluorophenyl)methoxy]-4-(3-nitrophenyl)-2H-chromen-2-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 3-(4-Fluorophenyl)-7-methoxy-2-methyl-4H-chromen-4-one
• 7-(2-(4-Fluorophenyl)-2-oxoethoxy)-4-methyl-2H-chromen-2-one

Uniqueness

7-[(2-Fluorophenyl)methoxy]-4-(3-nitrophenyl)-2H-chromen-2-one is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties